1-(2-Aminoethyl)-1,3-diazinan-2-one hydrochloride
Overview
Description
“1-(2-Aminoethyl)-1,3-diazinan-2-one hydrochloride” is also known as “1-(2-Aminoethyl)maleimide hydrochloride” or “1-(2-Aminoethyl)-1H-pyrrole-2,5-dione hydrochloride”. It is a white crystalline powder with a molecular weight of 176.6 g/mol . It may be used in the preparation of N-propionyl cysteaminylphenol-maleimide-dextran (NPCMD) and 4-nitrophenyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethylcarbamate .
Physical And Chemical Properties Analysis
“this compound” is a white crystalline powder with a molecular weight of 176.6 g/mol . The physical and chemical properties of amines are influenced by the presence of the nitrogen atom, which can form hydrogen bonds and has a lone pair of electrons .
Scientific Research Applications
Chemical Synthesis and Reactions
- Research on the synthesis and structural properties of various chemical compounds, including phosphonic acids and diazonium compounds, contributes to the development of methodologies that might be applied to synthesize and modify compounds like "1-(2-Aminoethyl)-1,3-diazinan-2-one hydrochloride". Studies on phosphonic acid synthesis and the applications of aryl diazonium salts as coupling agents demonstrate the importance of these chemicals in creating novel materials and functionalizing surfaces (Sevrain et al., 2017) (Mahouche-Chergui et al., 2011).
Biological Applications and Toxicity Studies
- The exploration of various compounds for their potential biological activities is a significant area of research. For example, the study of 2,3-benzodiazepine-related compounds and their synthetic utilities offers insights into their application in medicinal chemistry, highlighting their potential as therapeutic agents due to their wide range of biological activities (Ibrahim, 2011). Similarly, research on the toxicological profiles and environmental occurrence of specific compounds, such as tris(1,3-dichloro-2-propyl)phosphate, provides critical data on the environmental and health risks associated with chemical exposure, which is essential for understanding the safety profiles of related chemicals (Wang et al., 2020).
Safety and Hazards
“1-(2-Aminoethyl)-1,3-diazinan-2-one hydrochloride” is considered hazardous. It causes skin irritation and serious eye irritation . Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse .
properties
IUPAC Name |
1-(2-aminoethyl)-1,3-diazinan-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3O.ClH/c7-2-5-9-4-1-3-8-6(9)10;/h1-5,7H2,(H,8,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNRHTSLZYGMWEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)N(C1)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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